molecular formula C9H7ClF3N3O2 B6241617 1-chloroimidazo[1,5-a]pyridin-5-amine, trifluoroacetic acid CAS No. 2377031-77-9

1-chloroimidazo[1,5-a]pyridin-5-amine, trifluoroacetic acid

Cat. No. B6241617
CAS RN: 2377031-77-9
M. Wt: 281.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals . It has attracted growing attention due to its unique chemical structure and versatility, optical behaviors, and biological properties .


Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .


Molecular Structure Analysis

Imidazo[1,5-a]pyridine is a type of aromatic heterocycle . It’s a structural analog (isostere) of purine bases, such as adenine and guanine .


Chemical Reactions Analysis

Imidazo[1,5-a]pyridine can undergo a variety of chemical reactions. For example, new derivatives of imidazo[1,5-a]pyrimidine have been synthesized by cyclization of in situ generated 1H-imidazol-4(5)-amine with 1,3-diketones or malondialdehyde derivatives .

Mechanism of Action

The mechanism of action of imidazo[1,5-a]pyridine derivatives can vary depending on their specific structure and the context in which they’re used. For example, some imidazopyrimidines have been evaluated and/or used as nonbenzodiazepine GABA receptor agonists, p38 mitogen-activated protein kinase inhibitors for the treatment of rheumatoid arthritis, or antibacterial agents .

Future Directions

Imidazo[1,5-a]pyridine and its derivatives have great potential in several research areas, from materials science to the pharmaceutical field . In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloroimidazo[1,5-a]pyridin-5-amine, trifluoroacetic acid involves the reaction of 1-chloro-5-nitroimidazole with 2-cyanopyridine followed by reduction of the nitro group and subsequent treatment with trifluoroacetic acid.", "Starting Materials": ["1-chloro-5-nitroimidazole", "2-cyanopyridine", "reducing agent", "trifluoroacetic acid"], "Reaction": ["Step 1: 1-chloro-5-nitroimidazole is reacted with 2-cyanopyridine in the presence of a suitable solvent and a base to form 1-chloroimidazo[1,5-a]pyridine-5-nitrile.", "Step 2: The nitro group in 1-chloroimidazo[1,5-a]pyridine-5-nitrile is reduced to an amine group using a reducing agent such as hydrogen gas in the presence of a catalyst.", "Step 3: The resulting 1-chloroimidazo[1,5-a]pyridin-5-amine is treated with trifluoroacetic acid to form the desired product, 1-chloroimidazo[1,5-a]pyridin-5-amine, trifluoroacetic acid."] }

CAS RN

2377031-77-9

Product Name

1-chloroimidazo[1,5-a]pyridin-5-amine, trifluoroacetic acid

Molecular Formula

C9H7ClF3N3O2

Molecular Weight

281.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.